Cas no 1261894-59-0 (5-(3-Cyano-2-fluorophenyl)-2-methylphenol)

• Product Name: 5-(3-Cyano-2-fluorophenyl)-2-methylphenol
• CAS No: 1261894-59-0
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD18313218
• CID: 2761817
• PubChem ID: 53218910
• Update Time: 2025-05-23

5-(3-Cyano-2-fluorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261894-59-0
• DTXSID50683807
• 5-(3-CYANO-2-FLUOROPHENYL)-2-METHYLPHENOL
• MFCD18313218
• 5-(3-Cyano-2-fluorophenyl)-2-methylphenol, 95%
• 2-Fluoro-3'-hydroxy-4'-methyl[1,1'-biphenyl]-3-carbonitrile
• 5-(3-Cyano-2-fluorophenyl)-2-methylphenol

• MDL： MFCD18313218
• Inchi： 1S/C14H10FNO/c1-9-5-6-10(7-13(9)17)12-4-2-3-11(8-16)14(12)15/h2-7,17H,1H3
• InChI Key： BCJMSYGEZGBDQO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 227.074642105Da
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų

Additional information on 5-(3-Cyano-2-fluorophenyl)-2-methylphenol

5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol: A Comprehensive Overview

The compound 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol, identified by the CAS number 1261894-59-0, is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring a cyano group at the 3-position of the phenyl ring, a fluorine atom at the 2-position, and a methyl group at the 5-position of the phenol moiety. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for research in medicinal chemistry, material science, and synthetic organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol. Researchers have employed various strategies, including Suzuki coupling reactions, Buchwald-Hartwig amination, and directed metallation techniques, to construct this compound with high precision. These methods not only ensure the purity and stability of the product but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of pharmacological properties, 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol has shown promising activity in several biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, where its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2) has been extensively investigated. Additionally, this compound exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural versatility of 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol makes it an ideal candidate for further functionalization. By introducing additional substituents or modifying existing ones, chemists can tailor its properties to suit specific therapeutic or industrial needs. For instance, recent research has explored the use of this compound as a precursor for constructing more complex molecules with enhanced bioavailability and efficacy.

In the context of environmental chemistry, 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol has been studied for its biodegradability and environmental impact. Initial findings suggest that under aerobic conditions, this compound undergoes gradual degradation by microbial action, although further studies are required to fully understand its long-term ecological effects.

The integration of computational chemistry tools has significantly enhanced our understanding of 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol's molecular behavior. Quantum mechanical calculations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational studies complement experimental findings and guide future research directions.

In conclusion, 5-(3-Cyano-2-Fluorophenyl)-2-Methylphenol, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its potential applications span across multiple disciplines, from drug discovery to materials development. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.